N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3,4-difluorobenzamide
Description
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3,4-difluorobenzamide, also known as DTBZF, is a chemical compound that has gained attention for its potential applications in scientific research. DTBZF is a small molecule that has shown promise in various studies due to its unique properties.
Scientific Research Applications
Alzheimer's Disease Research
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3,4-difluorobenzamide derivatives have been utilized in Alzheimer's disease research. Specifically, a hydrophobic radiofluorinated derivative, [18F]FDDNP, has been used in positron emission tomography (PET) to determine the localization and load of neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's patients. This technique helps in the diagnostic assessment and monitoring the response to treatments in Alzheimer's disease (Shoghi-Jadid et al., 2002).
Synthesis and Properties
Research into the synthesis and properties of related compounds has been conducted. For instance, studies on the synthesis, properties, and photodynamic properties in vitro of heavy-chalcogen analogues of tetramethylrosamine, which involve similar dimethylamino benzamide structures, have been explored. Such research is significant in the development of new materials and compounds with potential biomedical applications (Detty et al., 2004).
Bioisosteres and Serotonin Agonists
Research has also been conducted on thienopyrroles as potential bioisosteres of N,N-dimethyltryptamine, which is structurally related to N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-3,4-difluorobenzamide. These studies aim to understand the biological activity and potential applications of such compounds as serotonin agonists (Blair et al., 1999).
properties
IUPAC Name |
N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-3,4-difluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16F2N2OS/c1-19(2)14(11-5-6-21-9-11)8-18-15(20)10-3-4-12(16)13(17)7-10/h3-7,9,14H,8H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWDLBVDFMVAXEC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(CNC(=O)C1=CC(=C(C=C1)F)F)C2=CSC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16F2N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-3,4-difluorobenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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